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Compound of Interest

Compound Name:
2,2-dimethyl-(513C)1,3-dioxane-

4,6-dione

Cat. No.: B027785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of 13C labeled Meldrum's acid. This isotopically labeled compound is a valuable

tool in various research fields, particularly in mechanistic studies and as a building block for the

synthesis of complex labeled molecules.

Core Properties of 13C Labeled Meldrum's Acid
13C labeled Meldrum's acid shares most of its physical and chemical properties with its

unlabeled counterpart, with the key difference being the presence of the 13C isotope, which is

crucial for nuclear magnetic resonance (NMR) studies and as a tracer in metabolic and

biosynthetic pathway investigations.

Table 1: Physical and Chemical Properties of Meldrum's Acid and its 13C Isotopologue
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Property
Value (Unlabeled
Meldrum's Acid)

Value (13C Labeled
Meldrum's Acid)

Reference

IUPAC Name
2,2-dimethyl-1,3-

dioxane-4,6-dione

2,2-dimethyl-(5-

13C)1,3-dioxane-4,6-

dione

[1]

CAS Number 2033-24-1 123254-02-4 [2][3]

Molecular Formula C₆H₈O₄ C₅¹³CH₈O₄ [2][4]

Molecular Weight 144.126 g/mol 145.12 g/mol [1][2]

Appearance
Beige or colorless

crystalline solid

Not specified,

expected to be similar

to unlabeled

[2]

Melting Point
94 to 95 °C

(decomposes)
92-95 °C [2][3]

Solubility in Water Soluble

Not specified,

expected to be similar

to unlabeled

[2]

Acidity (pKa) 4.97

Not specified,

expected to be very

similar to unlabeled

[2]

Purity - ≥98% [4]

Spectroscopic Data
The primary utility of 13C labeling is for NMR spectroscopy. While a dedicated full 13C NMR

spectrum for singly labeled Meldrum's acid is not readily available in the provided search

results, data from related labeled compounds offer valuable insights.

Table 2: 13C NMR Data of a Related Labeled Compound

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Meldrum_s-Acid-13C
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52485747.htm
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.scbt.com/p/meldrumprimes-acid-13c-123254-02-4
https://pubchem.ncbi.nlm.nih.gov/compound/Meldrum_s-Acid-13C
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52485747.htm
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.scbt.com/p/meldrumprimes-acid-13c-123254-02-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Labeled
Position(s)

Solvent
Chemical
Shift (δ)
ppm

Coupling
Constant
(J) Hz

Reference

5-([1'-

¹³C]acetyl)-[5-

¹³C]Meldrum'

s acid

C5 and Acetyl

C1'
Not specified

59.94 (keto),

99.81 (enol)

d, J = 36

(keto), d, J =

70 (enol)

[5]

199.84 (keto),

173.79 (enol)

d, J = 36

(keto), d, J =

70 (enol)

[5]

This data for a dually labeled derivative indicates the approximate chemical shifts for the C5

carbon in both its keto and enol forms, with the observed coupling constants confirming the

presence of adjacent 13C labels.

Experimental Protocols
Detailed methodologies are crucial for the synthesis and application of 13C labeled Meldrum's

acid.

Synthesis of [5-¹³C]-2,2-dimethyl-1,3-dioxane-4,6-dione ([5-¹³C]Meldrum's acid)

This procedure is adapted from the synthesis of labeled acyl-Meldrum's acid, which starts with

labeled malonic acid.[5]

Starting Material: [2-¹³C]malonic acid.

Reagents: Acetone, acetic anhydride, sulfuric acid.

Procedure:

A mixture of [2-¹³C]malonic acid and acetone is prepared.

Acetic anhydride is added slowly in a controlled manner, with catalytic sulfuric acid

present.[6][7]
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The reaction mixture is stirred, allowing for the condensation reaction to proceed, forming

the 1,3-dioxane-4,6-dione ring structure.

The product, [5-¹³C]Meldrum's acid, is then isolated and purified, typically by

recrystallization.[8]

An alternative synthesis route involves the reaction of isopropenyl acetate with [2-¹³C]malonic

acid.[3]

Acylation of Meldrum's Acid (General Procedure)

This protocol is essential for creating derivatives used in further synthetic steps.[5][9]

Starting Material: Meldrum's acid (or its 13C labeled analogue).

Reagents: Dry dichloromethane (CH₂Cl₂), dry pyridine, acetyl chloride.

Procedure:

Meldrum's acid is dissolved in a mixture of dry CH₂Cl₂ and dry pyridine.

The resulting solution is cooled to 0°C.

A solution of acetyl chloride in dry CH₂Cl₂ is added to the cooled mixture.

The reaction mixture is stirred for 1 hour at 0°C and then for 3 hours at 25°C.

The mixture is diluted with water, acidified with 3 M HCl, and extracted with CH₂Cl₂.

The organic layers are combined, dried, and the solvent is evaporated to yield the acyl-

Meldrum's acid.

Applications and Signaling Pathways
13C labeled Meldrum's acid is a versatile reagent in organic synthesis and biochemical studies.

Tracer for Biosynthetic Studies: It serves as a precursor for the synthesis of isotopically

labeled compounds used to investigate polyketide biosynthesis.[5][10] The 13C label allows
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for the tracking of carbon atoms through complex metabolic pathways.

Labeled Antimicrobial Agent: It has been described as a labeled antimicrobial agent,

suggesting its use in studying the mechanism of action or uptake of certain deodorant

compositions.[3][4][11]

Synthesis of Labeled β-ketoesters: Acyl derivatives of 13C labeled Meldrum's acid can

undergo decarboxylative esterification to produce 13C labeled β-ketoesters, which are

important intermediates in organic synthesis.[10]

Diagrams of Key Processes

The following diagrams, generated using the DOT language, illustrate the synthesis and a key

reaction of 13C labeled Meldrum's acid.

Caption: Synthesis of [5-13C]Meldrum's Acid.

Caption: General reaction pathway for 13C labeled β-ketoester synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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